Cadmium sulfide Cadmium sulfide Natural occurrence: hawleyite (structural type of sphalerite) and greenockite (structural type of wurtzite)
Cadmium Sulfide is a yellow to orange colored, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Cadmium sulfide is used as pigment in paints, plastics, textiles, ceramic and glass and is also used in solar cells, smoke and radiation detectors, light-emitting diodes and photomultipliers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium sulfide is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05)
Cadmium sulfide is a cadmium molecular entity.
Brand Name: Vulcanchem
CAS No.: 1306-23-6
VCID: VC20971774
InChI: InChI=1S/Cd.S/q+2;-2
SMILES: S=[Cd]
Molecular Formula: CdS
Molecular Weight: 144.48 g/mol

Cadmium sulfide

CAS No.: 1306-23-6

Cat. No.: VC20971774

Molecular Formula: CdS

Molecular Weight: 144.48 g/mol

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Cadmium sulfide - 1306-23-6

Specification

Description Natural occurrence: hawleyite (structural type of sphalerite) and greenockite (structural type of wurtzite)
Cadmium Sulfide is a yellow to orange colored, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Cadmium sulfide is used as pigment in paints, plastics, textiles, ceramic and glass and is also used in solar cells, smoke and radiation detectors, light-emitting diodes and photomultipliers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium sulfide is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05)
Cadmium sulfide is a cadmium molecular entity.
CAS No. 1306-23-6
Molecular Formula CdS
Molecular Weight 144.48 g/mol
IUPAC Name cadmium(2+);sulfide
Standard InChI InChI=1S/Cd.S/q+2;-2
Standard InChI Key FRLJSGOEGLARCA-UHFFFAOYSA-N
SMILES S=[Cd]
Canonical SMILES [S-2].[Cd+2]
Colorform Yellow-orange hexagonal crystals
Light-yellow or orange-colored cubic or hexagonal crystals.
Yellow or brown powder
Dimorphic, existing in the sphalerite (cubic) and wurtzite (hexagonal) crystal structures.
Melting Point approximately 1480 °C

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